Cas no 82734-92-7 ((3R,4S,5R)-2-(hydroxymethyl)-2-pentoxy-oxane-3,4,5-triol)

• Product Name: (3R,4S,5R)-2-(hydroxymethyl)-2-pentoxy-oxane-3,4,5-triol
• CAS No: 82734-92-7
• MF: C₁₁H₂₂O₆
• MW: 250.288784503937
• CID: 724423
• PubChem ID: 13059914
• Update Time: 2025-04-19

(3R,4S,5R)-2-(hydroxymethyl)-2-pentoxy-oxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5R)-2-(hydroxymethyl)-2-pentoxy-oxane-3,4,5-triol
• alpha-L-Sorbopyranoside, pentyl
• 82734-92-7
• DTXSID001002865
• Pentyl-alpha-sorbose
• Pentyl hex-2-ulopyranoside
• (2R,3S,4R,5S)-2-(hydroxymethyl)-2-pentoxyoxane-3,4,5-triol
• alpha-L-Sorbopyranoside,pentyl
• SCHEMBL11143735
• n-Pentylsorbopyranoside

• Inchi： 1S/C11H22O6/c1-2-3-4-5-16-11(7-12)10(15)9(14)8(13)6-17-11/h8-10,12-15H,2-7H2,1H3/t8-,9+,10-,11+/m0/s1
• InChI Key： GVZJUMUDPZSVPG-ZRUFSTJUSA-N
• SMILES： O1C[C@@H]([C@H]([C@@H]([C@]1(CO)OCCCCC)O)O)O

Computed Properties

• Exact Mass: 250.142
• Monoisotopic Mass: 250.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.527